Cas no 113684-86-9 (3-Phenyl-2-(trifluoromethyl)propionic acid)

• Product Name: 3-Phenyl-2-(trifluoromethyl)propionic acid
• CAS No: 113684-86-9
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6208980
• PubChem ID: 11806143
• Update Time: 2025-06-09

3-Phenyl-2-(trifluoromethyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• PANCHYASFLIUMK-UHFFFAOYSA-N
• 2-benzyl-3,3,3-trifluoropropanoic acid
• 113684-86-9
• 3-Phenyl-2-(trifluoromethyl)propionic acid
• EN300-6221925
• SCHEMBL3632920

• Inchi： 1S/C10H9F3O2/c11-10(12,13)8(9(14)15)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,14,15)
• InChI Key： PANCHYASFLIUMK-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-Phenyl-2-(trifluoromethyl)propionic acid

3-Phenyl-2-(trifluoromethyl)propionic Acid: A Comprehensive Overview

3-Phenyl-2-(trifluoromethyl)propionic acid (CAS No. 113684-86-9) is a versatile organic compound with a unique structure that combines aromatic and trifluoromethyl functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which features a phenyl group attached to a propionic acid backbone with a trifluoromethyl substituent, makes it highly reactive and amenable to further functionalization.

Recent studies have highlighted the importance of 3-Phenyl-2-(trifluoromethyl)propionic acid in the development of bioactive compounds. Researchers have explored its role as a building block for synthesizing complex molecules with therapeutic potential. For instance, its ability to undergo nucleophilic substitution reactions has been exploited in the creation of novel antibiotics and anticancer agents. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the stability and bioavailability of the resulting compounds.

The synthesis of 3-Phenyl-2-(trifluoromethyl)propionic acid involves a multi-step process that typically begins with the preparation of the corresponding ester or nitrile intermediate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for high-quality chemical intermediates.

In terms of applications, 3-Phenyl-2-(trifluoromethyl)propionic acid has found utility in the agrochemical industry as a precursor for herbicides and fungicides. Its ability to modulate enzyme activity makes it a valuable component in developing next-generation crop protection agents. Furthermore, its use in polymer chemistry has been explored, with researchers investigating its potential as a monomer for producing high-performance polymers with tailored properties.

The structural versatility of 3-Phenyl-2-(trifluoromethyl)propionic acid also extends to its role in medicinal chemistry. Its phenyl group provides aromaticity, while the trifluoromethyl substituent introduces steric and electronic effects that can be exploited to optimize drug-like properties such as solubility and permeability. Recent studies have demonstrated its utility in designing small-molecule inhibitors targeting key enzymes involved in metabolic disorders and neurodegenerative diseases.

From an environmental standpoint, the production and handling of 3-Phenyl-2-(trifluoromethyl)propionic acid must adhere to stringent safety protocols. Its classification as a non-hazardous chemical under standard conditions ensures that it can be safely transported and stored without posing significant risks to human health or the environment. However, proper disposal methods are essential to minimize any potential ecological impact.

In conclusion, 3-Phenyl-2-(trifluoromethyl)propionic acid (CAS No. 113684-86-9) is a highly functional compound with diverse applications across multiple industries. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new avenues for its use, this compound is poised to make significant contributions to scientific progress and industrial development.